Cas no 1470529-87-3 (O-4-(4-bromophenyl)butylhydroxylamine)

O-4-(4-bromophenyl)butylhydroxylamine is a specialized organic compound featuring a hydroxylamine group attached to a butyl chain terminated by a 4-bromophenyl moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functionalized materials. The presence of the bromophenyl group enhances its utility in cross-coupling reactions, such as Suzuki or Heck couplings, enabling further derivatization. The hydroxylamine functionality offers reactivity in nitroxide formation or as a precursor for N–O bond-containing compounds. Its well-defined structure and functional group compatibility ensure consistent performance in synthetic applications, making it a reliable choice for researchers in medicinal and materials chemistry.
O-4-(4-bromophenyl)butylhydroxylamine structure
1470529-87-3 structure
Product Name:O-4-(4-bromophenyl)butylhydroxylamine
CAS No:1470529-87-3
MF:C10H14BrNO
MW:244.128262042999
CID:6343583
PubChem ID:95456597
Update Time:2025-06-08

O-4-(4-bromophenyl)butylhydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-4-(4-bromophenyl)butylhydroxylamine
    • 1470529-87-3
    • EN300-1937130
    • O-[4-(4-bromophenyl)butyl]hydroxylamine
    • Inchi: 1S/C10H14BrNO/c11-10-6-4-9(5-7-10)3-1-2-8-13-12/h4-7H,1-3,8,12H2
    • InChI Key: PGOUMXOTRDOBHK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CCCCON

Computed Properties

  • Exact Mass: 243.02588g/mol
  • Monoisotopic Mass: 243.02588g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 35.2Ų

O-4-(4-bromophenyl)butylhydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1937130-0.05g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
0.05g
$851.0 2023-09-17
Enamine
EN300-1937130-0.1g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
0.1g
$892.0 2023-09-17
Enamine
EN300-1937130-0.25g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
0.25g
$933.0 2023-09-17
Enamine
EN300-1937130-0.5g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
0.5g
$974.0 2023-09-17
Enamine
EN300-1937130-1.0g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
1g
$1014.0 2023-05-31
Enamine
EN300-1937130-2.5g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
2.5g
$1988.0 2023-09-17
Enamine
EN300-1937130-5.0g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
5g
$2940.0 2023-05-31
Enamine
EN300-1937130-10.0g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
10g
$4360.0 2023-05-31
Enamine
EN300-1937130-1g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
1g
$1014.0 2023-09-17
Enamine
EN300-1937130-5g
O-[4-(4-bromophenyl)butyl]hydroxylamine
1470529-87-3
5g
$2940.0 2023-09-17

Additional information on O-4-(4-bromophenyl)butylhydroxylamine

Research Brief on O-4-(4-bromophenyl)butylhydroxylamine (CAS: 1470529-87-3): Recent Advances and Applications

O-4-(4-bromophenyl)butylhydroxylamine (CAS: 1470529-87-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the bromophenyl moiety and hydroxylamine functional group, make it a promising candidate for various pharmacological applications.

Recent studies have explored the synthesis and optimization of O-4-(4-bromophenyl)butylhydroxylamine, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. Researchers have also investigated its stability under various conditions, which is critical for its potential use in pharmaceutical formulations.

In terms of biological activity, O-4-(4-bromophenyl)butylhydroxylamine has shown promising results in preclinical studies. It has been identified as a potent inhibitor of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate oxidative stress responses has been explored, with some studies indicating its efficacy in protecting cells from oxidative damage. These findings highlight the compound's versatility and its potential for treating a range of diseases, including neurodegenerative disorders and cardiovascular conditions.

One of the most notable applications of O-4-(4-bromophenyl)butylhydroxylamine is in the field of cancer research. Recent investigations have revealed its ability to induce apoptosis in certain cancer cell lines, making it a candidate for further development as an anticancer agent. Mechanistic studies have shown that the compound interacts with specific molecular targets, disrupting critical cellular processes in cancer cells while sparing healthy cells. This selectivity is a key advantage and underscores the need for further research to fully elucidate its mode of action.

Despite these promising findings, challenges remain in the development of O-4-(4-bromophenyl)butylhydroxylamine as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Researchers are also exploring the possibility of derivatizing the compound to enhance its pharmacological properties and reduce any adverse effects.

In conclusion, O-4-(4-bromophenyl)butylhydroxylamine (CAS: 1470529-87-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its diverse biological activities and potential therapeutic applications make it a valuable compound for further investigation. Continued research efforts will be essential to fully unlock its potential and translate these findings into clinically relevant treatments. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of such compounds and their role in modern medicine.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited